(R)-Benzyl 3-hydroxypiperidine-1-carboxylate
Overview
Description
“®-Benzyl 3-hydroxypiperidine-1-carboxylate” is a chemical compound. It is also known as “®-(−)-N-Boc-nipecotic acid ethyl ester”, “®-1-(tert-Butoxycarbonyl)-piperidine-3-carboxylic acid ethyl ester”, “®-1-(tert-Butyl) 3-ethyl 1,3-piperidinedicarboxylate”, and "Ethyl (3R)-1-tert-butoxycarbonyl-3-piperidinecarboxylate" .
Synthesis Analysis
A novel amine oxidase (AO)/imine reductase (IRED) system was developed for the deracemization of racemic amines. By combining ®-6-hydroxy-D-nicotine oxidase (6-HDNO) with an ®-IRED, a panel of racemic 2-substituted piperidines and pyrrolidines were deracemized to yield the (S)-amines in high yields and enantiomeric excess values .Molecular Structure Analysis
The molecular formula of “®-Benzyl 3-hydroxypiperidine-1-carboxylate” is C10H19NO3 . The IUPAC name is tert-butyl (3R)-3-hydroxypiperidine-1-carboxylate . The InChI is InChI=1S/C10H19NO3/c1-10(2,3)14-9(13)11-6-4-5-8(12)7-11/h8,12H,4-7H2,1-3H3/t8-/m1/s1 .Chemical Reactions Analysis
The key step in the synthesis of “®-Benzyl 3-hydroxypiperidine-1-carboxylate” involves a stereoselective one-pot amine oxidase/ene imine reductase cascade to convert N-substituted tetrahydropyridines to stereo-defined 3- and 3,4-substituted piperidines .Scientific Research Applications
Synthesis and Stereochemistry
Stereoselective Syntheses : (R)-Benzyl 3-hydroxypiperidine-1-carboxylate and derivatives are synthesized via reactions with L-selectride, yielding quantitative yields of tert-butyl (3R,4S)-3-allyl-4-hydroxypiperidine-1-carboxylates. This process emphasizes the importance of stereochemistry in the synthesis of such compounds (Boev et al., 2015).
Lipase-Catalyzed Synthesis : A practical method for preparing (R)-Benzyl 3-hydroxypiperidine-1-carboxylate involves enzymatic hydrolysis with high enantioselectivity, demonstrating the compound's relevance in synthesizing optically active hydroxypiperidines (Tomori et al., 1996).
Enantioselective Reactions
Enantioselective Benzylation : The compound is used in the asymmetric benzylation of methyl 4-oxo-3-piperidinecarboxylate, highlighting its utility in preparing biologically active compounds with a chiral 3-benzylpiperidine backbone (Wang et al., 2018).
C-C Bond Cleavage : In oxidative carbon-carbon bond cleavage reactions, (R)-Benzyl 3-hydroxypiperidine-1-carboxylate derivatives are converted to enantiomerically pure products, demonstrating the compound's role in producing optically active acids (Onomura et al., 2008).
Chemical Transformations
Ring Expansion and Diastereoselectivity : The compound is involved in the synthesis of new chiral bicyclic 3-hydroxypiperidines through high diastereoselective ring expansion, underlining its significance in complex chemical transformations (Wilken et al., 1997).
Synthesis of Gamma-Aminobutyric Acid Agonists : It serves as a precursor in synthesizing hydroxy- and amino-substituted piperidinecarboxylic acids, which act as gamma-aminobutyric acid agonists and uptake inhibitors, showcasing its medical research implications (Jacobsen et al., 1982).
Study of Substituent Effects : The compound's derivatives are used to study substituent effects in hydroxypiperidines, contributing to an understanding of electronic effects in glycosylation chemistry (Heuckendorff et al., 2010).
Future Directions
An ®-specific carbonyl reductase from Candida parapsilosis (CprCR, also known as R-specific alcohol dehydrogenase) that catalyzes asymmetric reduction to produce (S)-N-Boc-3-hydroxypiperidine (S-NBHP) was identified for the first time . This suggests potential future directions in the synthesis of “®-Benzyl 3-hydroxypiperidine-1-carboxylate” using biocatalysts.
Mechanism of Action
Target of Action
It’s worth noting that this compound is a critical chiral intermediate in the synthesis of pharmaceuticals .
Mode of Action
It is known that an ®-specific carbonyl reductase from candida parapsilosis (cprcr, also known as r-specific alcohol dehydrogenase) catalyzes asymmetric reduction to produce (s)-n-boc-3-hydroxypiperidine (s-nbhp) .
Biochemical Pathways
It is known that the compound is involved in the synthesis of pharmaceuticals, including ibrutinib , which is a Bruton’s tyrosine kinase (BTK) inhibitor .
Result of Action
It is known that the compound is a critical chiral intermediate in the synthesis of pharmaceuticals .
Action Environment
It is known that the biocatalysis of n-boc-3-piperidone to s-nbhp using recombinant whole-cell biocatalysts was processed in a water/butyl acetate system as well as an aqueous monophasic system without extra nad+/nadh .
properties
IUPAC Name |
benzyl (3R)-3-hydroxypiperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3/c15-12-7-4-8-14(9-12)13(16)17-10-11-5-2-1-3-6-11/h1-3,5-6,12,15H,4,7-10H2/t12-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDGWBAFATMSBHZ-GFCCVEGCSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](CN(C1)C(=O)OCC2=CC=CC=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60426141 |
Source
|
| Record name | (R)-Benzyl 3-hydroxypiperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60426141 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-Benzyl 3-hydroxypiperidine-1-carboxylate | |
CAS RN |
100858-34-2 |
Source
|
| Record name | (R)-Benzyl 3-hydroxypiperidine-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60426141 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (R)-Benzyl 3-hydroxypiperidine-1-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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